5-Morpholin-4-yl-2-piperidin-3-ylpyridazin-3-one;2,2,2-trifluoroacetic acid

• IUPAC Name: 5-morpholin-4-yl-2-piperidin-3-ylpyridazin-3-one;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C13H20N4O2.C2HF3O2/c18-13-8-12(16-4-6-19-7-5-16)10-15-17(13)11-2-1-3-14-9-11;3-2(4,5)1(6)7/h8,10-11,14H,1-7,9H2;(H,6,7)
• InChI Key: DCJXJUWZUXSYGF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)N2C(=O)C=C(C=N2)N3CCOCC3.C(=O)(C(F)(F)F)O
• Molecular Formula: C15H21F3N4O4
• Molecular Weight: 378.35 g/mol

Description

The compound “5-Morpholin-4-yl-2-piperidin-3-ylpyridazin-3-one;2,2,2-trifluoroacetic acid” is a complex organic molecule. It contains a morpholine ring, a piperidine ring, and a pyridazinone ring, along with trifluoroacetic acid. The morpholine and piperidine rings are nitrogen-containing heterocycles often used in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the construction of the morpholine, piperidine, and pyridazinone rings, followed by the introduction of the trifluoroacetic acid group. The exact synthetic route would depend on the desired stereochemistry and the availability of starting materials.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of the morpholine, piperidine, and pyridazinone rings, along with the trifluoroacetic acid group. The stereochemistry of the molecule would be determined by the orientation of these rings and the positioning of the trifluoroacetic acid group.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the nitrogen-containing rings and the trifluoroacetic acid group. The trifluoroacetic acid group, in particular, is a strong acid and could participate in acid-base reactions.

Physical And Chemical Properties Analysis

Trifluoroacetic acid is a strong organic acid with a pKa of approximately 0.43. It is a colorless liquid with a vinegar-like odor. The physical and chemical properties of the entire compound would be influenced by the presence of the morpholine, piperidine, and pyridazinone rings, as well as the trifluoroacetic acid group.

Scientific Research Applications

Anticancer Agents

• Piperidine derivatives have been investigated for their antitumor activity. .

Neurological Disorders

• Piperidines play a crucial role in drug design for neurological disorders. .

Anti-Inflammatory Activity

• Piperidine-containing compounds often possess anti-inflammatory properties. .

Antiviral Agents

• .

Cardiovascular Applications

• Piperidine-based molecules have been explored as cardiovascular agents. .

Chemical Biology and Enzyme Inhibition

• Piperidines are valuable tools in chemical biology. .

Safety And Hazards

Trifluoroacetic acid is corrosive and can cause severe skin burns and eye damage. It is harmful if inhaled and may cause respiratory irritation. The safety and hazards associated with the entire compound would depend on the properties of the other components of the molecule.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, investigation of its potential biological activity, and assessment of its safety and environmental impact. This compound could potentially serve as a useful tool in medicinal chemistry and drug discovery.